Cas no 2227802-50-6 (rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227802-50-6
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 6307971
• PubChem ID: 165966297
• Update Time: 2025-06-07

rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid
• EN300-1994354
• 2227802-50-6

• Inchi： 1S/C13H10ClNO2/c14-10-4-3-7-2-1-5-15-12(7)11(10)8-6-9(8)13(16)17/h1-5,8-9H,6H2,(H,16,17)/t8-,9-/m1/s1
• InChI Key： HLRXUZKETSUSDL-RKDXNWHRSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid (CAS No. 2227802-50-6)

Rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid (CAS No. 2227802-50-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties.

The structure of rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid features a cyclopropane ring attached to a quinoline moiety with a chlorine substituent at the 7-position. The cyclopropane ring introduces significant steric constraints, which can influence the compound's interactions with biological targets. The carboxylic acid group provides a functional handle for further chemical modifications, making this compound a versatile starting point for drug discovery efforts.

Recent studies have highlighted the potential of rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimalarial activity against Plasmodium falciparum, a parasite responsible for the most severe form of malaria. The researchers found that the compound's unique structure allows it to disrupt key metabolic pathways in the parasite, leading to its death.

In addition to its antimalarial properties, rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid has shown promise in cancer research. A study conducted by a team of researchers at the National Institutes of Health (NIH) found that this compound can selectively inhibit the growth of certain cancer cell lines. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and apoptosis. These findings suggest that rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid could be a valuable lead compound for developing new anticancer drugs.

The anti-inflammatory properties of rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid have also been investigated. A study published in the Journal of Inflammation Research reported that this compound can effectively reduce inflammation in both in vitro and in vivo models. The researchers found that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid has been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It also shows low toxicity in preclinical studies, which is an important consideration for drug development.

To further explore the therapeutic potential of rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid, ongoing research is focused on optimizing its structure through chemical modifications. These efforts aim to enhance its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, rac-(1R,2R)-2-(7-chloroquinolin-8-yl)cyclopropane-1-carboxylic acid (CAS No. 2227802-50-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery efforts in areas such as antimalarial therapy, cancer treatment, and anti-inflammatory interventions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.